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Compound of Interest

Compound Name: 2-Bromoethyl heptanoate

Cat. No.: B15491770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Bromoethyl heptanoate (CAS 5333-88-0), also known as Ethyl 2-bromoheptanoate.

Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Hazard Identification and Classification
2-Bromoethyl heptanoate is a hazardous substance requiring careful handling. The primary

hazards are summarized in the table below.

Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage[1]

Serious Eye Damage/Irritation
H314: Causes severe skin burns and eye

damage[1]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1]

Signal Word: Danger[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2-Bromoethyl heptanoate is

provided below.

Property Value

Molecular Formula C₉H₁₇BrO₂[1]

Molecular Weight 237.13 g/mol [1]

Appearance Liquid

Density 1.211 g/mL at 25 °C[1]

Boiling Point 50 °C @ 0.4 Torr[1]

Flash Point 220 °F (104.4 °C)[1]

Personal Protective Equipment (PPE) and Handling
Procedures
Strict adherence to the following PPE and handling protocols is mandatory to minimize

exposure and ensure a safe working environment.

Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause severe eye

damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), a lab

coat, and additional protective

clothing as needed.

To prevent skin contact which

can cause severe burns.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood. If ventilation is

inadequate, a respirator with

an appropriate cartridge is

necessary.

To avoid inhalation of vapors

which may cause respiratory

irritation.[1]

Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Don all required PPE before entering the handling area.

Handling:

Conduct all work with 2-Bromoethyl heptanoate inside a chemical fume hood to

minimize vapor inhalation.[1]

Avoid direct contact with skin and eyes.[1]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling the substance.[1]
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Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed when not in use.[1]

Store in a locked-up area.[1]

Emergency Procedures and Disposal Plan
Immediate and appropriate response to spills, exposure, and waste disposal is crucial.

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash

contaminated clothing before reuse. Seek

immediate medical attention.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Get emergency

medical help immediately.[1]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[1]

Spill and Disposal Protocol
Spill Containment:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.
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Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Do not allow the chemical to enter drains.

Workflow for Handling 2-Bromoethyl heptanoate
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Workflow for Safe Handling of 2-Bromoethyl heptanoate

Preparation

Handling

Post-Handling

Spill & Disposal

Don Required PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Prepare Workspace:
- Verify Fume Hood Function

- Ensure Access to Eyewash/Shower

Conduct all work within
a certified chemical fume hood

Avoid skin/eye contact
and vapor inhalation

Use non-sparking tools

Store in a cool, dry, well-ventilated,
and locked area in a tightly sealed container

Wash hands thoroughly

In case of a spill, contain with
inert absorbent material

If spill occurs

Dispose of waste in a sealed,
labeled container via an approved

waste disposal service

For routine waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromoethyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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